1-phenyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride

• IUPAC Name: 1-phenyl-2-(3-phenylprop-2-ynylamino)propan-1-ol;hydrochloride
• InChI: InChI=1S/C18H19NO.ClH/c1-15(18(20)17-12-6-3-7-13-17)19-14-8-11-16-9-4-2-5-10-16;/h2-7,9-10,12-13,15,18-20H,14H2,1H3;1H
• InChI Key: PJJFVHIDGRFOQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CC=C1)O)NCC#CC2=CC=CC=C2.Cl
• Molecular Formula: C18H20ClNO
• Molecular Weight: 301.8 g/mol
• Solubility: 44.8 [ug/mL] (The mean of the results at pH 7.4)

Description

1-phenyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride, also known as PPAP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. PPAP is a synthetic compound that was first synthesized in the 1970s by a team of researchers led by David E. Nichols. Since then, PPAP has been studied extensively for its various biological and pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-phenyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. This compound has been shown to increase the release of these neurotransmitters, which may contribute to its neuroprotective and analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to increase locomotor activity and decrease anxiety-like behavior. This compound has also been shown to increase dopamine and serotonin levels in the brain and to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-phenyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride in lab experiments is its relatively simple synthesis method. This compound can be synthesized using readily available chemicals and equipment, which makes it a cost-effective option for researchers. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-phenyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride. One area of interest is the development of new drugs based on the structure of this compound. Researchers are also interested in further exploring the neuroprotective and analgesic effects of this compound and its potential applications in the treatment of neurodegenerative diseases and pain. Finally, researchers are interested in exploring the potential side effects of this compound and its safety profile in humans.

Scientific Research Applications

1-phenyl-2-[(3-phenyl-2-propyn-1-yl)amino]-1-propanol hydrochloride has been studied for its potential therapeutic applications in a variety of fields, including neuroscience, pharmacology, and drug discovery. In neuroscience, this compound has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In pharmacology, this compound has been shown to have anti-inflammatory and analgesic effects and may have potential applications in the treatment of pain and inflammation. In drug discovery, this compound has been used as a starting point for the development of new drugs with improved biological activity and efficacy.